Cas no 92730-42-2 (ethyl 3-ethyl-2-methyl-4-propoxybenzoate)

• Product Name: ethyl 3-ethyl-2-methyl-4-propoxybenzoate
• CAS No: 92730-42-2
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 1974659
• PubChem ID: 3022023
• Update Time: 2025-04-21

ethyl 3-ethyl-2-methyl-4-propoxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-ethyl-2-methyl-4-propoxybenzoate
• Benzoic acid, 3-ethyl-2-methyl-4-propoxy-, ethyl ester
• DTXCID10161616
• 92730-42-2
• DTXSID90239125
• BRN 2580362
• o-Toluic acid, 3-ethyl-4-propoxy-, ethyl ester
• 3-Ethyl-4-propoxy-o-toluic acid ethyl ester

• Inchi： 1S/C15H22O3/c1-5-10-18-14-9-8-13(15(16)17-7-3)11(4)12(14)6-2/h8-9H,5-7,10H2,1-4H3
• InChI Key： BPBJNHAIRBGRNJ-UHFFFAOYSA-N
• SMILES： O(CCC)C1=CC=C(C(=O)OCC)C(C)=C1CC

Computed Properties

• Exact Mass: 250.15689456Da
• Monoisotopic Mass: 250.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų